Methyl (E)-4-oxo-4-(spiro[1,3-dihydroindene-2,4'-oxane]-1-ylamino)but-2-enoate

• IUPAC Name: methyl (E)-4-oxo-4-(spiro[1,3-dihydroindene-2,4'-oxane]-1-ylamino)but-2-enoate
• InChI: InChI=1S/C18H21NO4/c1-22-16(21)7-6-15(20)19-17-14-5-3-2-4-13(14)12-18(17)8-10-23-11-9-18/h2-7,17H,8-12H2,1H3,(H,19,20)/b7-6+
• InChI Key: JHSNYOLBTFFBJC-VOTSOKGWSA-N
• Canonical SMILES: COC(=O)C=CC(=O)NC1C2=CC=CC=C2CC13CCOCC3
• Isomeric SMILES: COC(=O)/C=C/C(=O)NC1C2=CC=CC=C2CC13CCOCC3
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol

Description

“Methyl (E)-4-oxo-4-(spiro[1,3-dihydroindene-2,4’-oxane]-1-ylamino)but-2-enoate” is a complex organic compound that is a derivative of spirocyclic compounds. Spirocyclic compounds have attracted significant interest in medicinal chemistry due to their numerous biological activities attributed primarily to their versatility and structural similarity to important pharmacophore centers.

Synthesis Analysis

The synthesis of spirocyclic compounds has been a significant objective in organic and medicinal chemistry. The development of new stereoselective approaches to spirocyclic oxindoles with spiro-3- to 8-membered rings has been analyzed. Also, a high yielding and operationally simple protocol affords multi-decagram quantities of the synthetically useful methyl but-2-ynoate from commercially available starting materials and reagents.

Molecular Structure Analysis

Spiro compounds, molecules containing two rings with only one shared atom, are an essential class of synthetic or naturally occurring substances. Their good balance between conformational restriction and flexibility makes them free from absorption and permeability issues. Both the cyclohexane ring and the acenaphthene moiety are nearly orthogonal to the central pyrrolidine ring.

Chemical Reactions Analysis

Spirocyclic compounds have been found to act as antioxidants (AO), substances that may prevent damage caused by reactive oxygen species (ROS) and reactive nitrogen species (RNS). The fluorescence emission properties for certain spiro[indoline-3,4’-pyrano[2,3-c]pyrazole]-5’-carbonitrile were studied and demonstrated that this product is a selective and sensitive chemosensor for Hg +2 ions.

Physical And Chemical Properties Analysis

The physical and chemical properties of spirocyclic compounds can vary. For instance, Indane, a related compound, is a colorless liquid hydrocarbon. It is a petrochemical, a bicyclic compound, and is usually produced by hydrogenation of indene.

Mechanism of Action

The mechanism of action of spirocyclic compounds is primarily attributed to their antioxidant activities. They have been shown to prevent damage caused by reactive oxygen species (ROS) and reactive nitrogen species (RNS).

Future Directions

Spirocyclic compounds have shown significant potential in medicinal chemistry, with numerous biological activities attributed to their versatility and structural similarity to important pharmacophore centers. They have been incorporated into more molecules with pharmacological applications, such as antidiabetic, anticancer, anti-Alzheimer’s, and in some cases, they have been successfully developed as commercial drugs. This suggests a promising future direction for the study and application of “Methyl (E)-4-oxo-4-(spiro[1,3-dihydroindene-2,4’-oxane]-1-ylamino)but-2-enoate” and similar compounds.